[4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] (E)-3-phenylprop-2-enoate
Description
The compound [4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] (E)-3-phenylprop-2-enoate is a hybrid molecule featuring two key structural motifs:
A hydrazinylidene-methylbenzoyl core with a 4-[(4-chlorophenyl)methoxy] substituent.
An (E)-3-phenylprop-2-enoate ester linked to the aromatic ring.
This architecture combines a hydrazone-based scaffold with a conjugated enoate system, which may confer unique physicochemical and biological properties.
Properties
Molecular Formula |
C30H23ClN2O4 |
|---|---|
Molecular Weight |
511.0 g/mol |
IUPAC Name |
[4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] (E)-3-phenylprop-2-enoate |
InChI |
InChI=1S/C30H23ClN2O4/c31-26-13-6-24(7-14-26)21-36-27-17-11-25(12-18-27)30(35)33-32-20-23-8-15-28(16-9-23)37-29(34)19-10-22-4-2-1-3-5-22/h1-20H,21H2,(H,33,35)/b19-10+,32-20+ |
InChI Key |
LVMUKMVJVOTAGO-NSMFXTPDSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)OC2=CC=C(C=C2)/C=N/NC(=O)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)C=NNC(=O)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Biological Activity
The compound 4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl](E)-3-phenylprop-2-enoate is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical structure of the compound features several functional groups that contribute to its reactivity and biological activity:
- Hydrazone linkage : This functional group can undergo tautomerization, leading to different isomeric forms which may affect biological interactions.
- Chlorophenyl and methoxy substituents : These groups can influence the compound's lipophilicity and interaction with biological targets.
| Property | Value |
|---|---|
| Molecular Formula | C35H25ClN2O6 |
| Molecular Weight | 605.0 g/mol |
| CAS Number | 769148-23-4 |
Synthesis Methods
The synthesis of this compound typically involves multiple steps, including:
- Formation of the Benzoyloxy Group : Esterification of benzoic acid with an alcohol under acidic conditions.
- Chlorophenyl Introduction : Achieved through Friedel-Crafts acylation.
- Hydrazinylidene Formation : Synthesized by reacting hydrazine with an appropriate aldehyde or ketone.
- Final Coupling : Coupling of intermediate compounds to form the final product.
Antibacterial Activity
Recent studies have demonstrated that derivatives of similar structural frameworks exhibit significant antibacterial properties. For instance, compounds with hydrazone linkages have shown moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis . The exact mechanism often involves interference with bacterial cell wall synthesis or enzyme inhibition.
Enzyme Inhibition
The compound's structure suggests potential inhibitory activity against key enzymes:
- Acetylcholinesterase (AChE) : Compounds similar in structure have been reported to inhibit AChE effectively, which is crucial for treating conditions like Alzheimer's disease. In one study, derivatives demonstrated IC50 values ranging from 1.13 µM to 6.28 µM, indicating strong inhibitory potential compared to standard inhibitors .
- Urease Inhibition : The compound may also act as a urease inhibitor, which is significant in treating urinary tract infections and certain types of kidney stones. The reported IC50 values for related compounds suggest a promising avenue for further research .
The biological activity of this compound can be attributed to its ability to interact with specific molecular targets:
- Enzyme Binding : The hydrazone and methoxy groups can facilitate binding to enzyme active sites, leading to inhibition .
- DNA Intercalation : Similar compounds have shown the ability to intercalate with DNA, potentially affecting replication and transcription processes.
Study on Antibacterial Activity
In a recent study evaluating various hydrazone derivatives, it was found that compounds with chlorophenyl substitutions exhibited enhanced antibacterial properties against multiple strains . The study utilized standard disc diffusion methods and broth microdilution techniques to assess efficacy.
Enzyme Inhibition Assessment
Another investigation focused on the enzyme inhibition properties of similar compounds showed that those containing hydrazone linkages had significant effects on AChE and urease activities. The study highlighted the importance of structural modifications in enhancing biological activity .
Comparison with Similar Compounds
Structural Features and Physicochemical Properties
Table 1: Structural and Molecular Comparisons
Key Observations :
- The target compound lacks sulfur-containing groups (e.g., sulfonamide in or sulfamoyl in ), which may reduce metabolic stability compared to sulfonamide derivatives .
- The isopropylphenyl acrylate in replaces the hydrazone with a simpler acrylate, improving synthetic accessibility but sacrificing hydrogen-bonding capacity .
Implications for the Target Compound :
- The hydrazone core in the target compound may confer antimicrobial properties similar to , though the absence of sulfonamide groups (as in ) could limit potency.
Comparison with Analogues :
- uses NaOH/ethanol for enone synthesis, a method adaptable to the target compound’s ester formation .
- employs hydroxylamine hydrochloride for deprotection, which may be relevant if the target requires phenol unmasking .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
